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Compound of Interest

Compound Name: UFARYL DL 85

Cat. No.: B1180827

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on utilizing UFARYL DL 85 for effective cell
disruption. UFARYL DL 85 is an anionic surfactant, specifically a sodium linear alkylboenzene
sulfonate (C10-13), known for its strong detergent properties.[1][2] Proper concentration is
critical to maximize the release of intracellular contents while minimizing potential negative
impacts on your target molecules.

Troubleshooting Guides

This section offers solutions to common problems encountered during cell lysis experiments
with UFARYL DL 85.

Problem 1: Incomplete Cell Lysis or Low Protein Yield
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Possible Cause

Recommended Solution

UFARYL DL 85 concentration is too low.

The concentration of UFARYL DL 85 should be
above its Critical Micelle Concentration (CMC)
for effective cell membrane disruption.[3] The
CMC of sodium linear alkylbenzene sulfonate is
in the range of 1.2-2.9 mM.[4] A reported value
is 2.0 mmol/L (approximately 0.07% wi/v).[4]
Increase the concentration in increments (e.g.,
0.1%, 0.5%, 1.0%) to determine the optimal

level for your specific cell type.

Incubation time is too short.

For mammalian cells, incubate on ice for at least
30 minutes with periodic vortexing.[5] Bacterial
cells may require longer incubation or

combination with other lysis methods.

Lysis buffer composition is not optimal.

Ensure the pH and ionic strength of your buffer
are suitable for your cells and UFARYL DL 85.
[3] Consider adding reagents like EDTA to inhibit
proteases that can degrade your protein of

interest.

Cell density is too high for the volume of lysis
buffer.

A general guideline is to use 100 pl of lysis
buffer for every 1076 cells.[6] This may need to

be empirically determined for each cell type.

Problem 2: Protein Denaturation and Loss of Activity
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Possible Cause

Recommended Solution

UFARYL DL 85 concentration is too high.

As a strong anionic surfactant, high
concentrations of UFARYL DL 85 can denature
proteins.[7] Use the lowest effective

concentration that achieves satisfactory lysis.

UFARYL DL 85 is too harsh for your protein.

If maintaining protein function is critical,
consider switching to a milder non-ionic
detergent (e.g., Triton™ X-100) or a zwitterionic
detergent (e.g., CHAPS).[3]

Sample is overheating during lysis.

Keep samples on ice throughout the lysis
procedure to minimize protein degradation.[6] If
using sonication in conjunction with UFARYL DL

85, use short bursts on ice.[8]

Problem 3: Precipitation in the Lysis Buffer

Possible Cause

Recommended Solution

Low temperature.

Some anionic surfactants have reduced
solubility at 4°C.[3] Prepare your UFARYL DL 85
stock solution and lysis buffer at room
temperature to ensure it is fully dissolved before

cooling.

Incompatible buffer components.

High concentrations of certain salts, such as
potassium, can cause precipitation with some
anionic surfactants.[3] If precipitation occurs,

consider using sodium-based salts (e.g., NaCl).

Experimental Protocols

Optimizing UFARYL DL 85 Concentration for Mammalian Cell Lysis

This protocol provides a framework for determining the optimal UFARYL DL 85 concentration

for your specific mammalian cell line.
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Materials:

Cultured mammalian cells

 |ce-cold Phosphate-Buffered Saline (PBS)
» Base Lysis Buffer (e.g., 50 mM Tris-HCI, 150 mM NacCl, pH 7.4)
e 10% (w/v) UFARYL DL 85 stock solution in deionized water
e Protease and phosphatase inhibitor cocktails
e Microcentrifuge
o Protein quantification assay (e.g., BCA assay)
Procedure:
e Cell Preparation:
o For adherent cells, wash the monolayer twice with ice-cold PBS.

o For suspension cells, pellet the cells by centrifugation at 500 x g for 5 minutes at 4°C and
wash the pellet with ice-cold PBS.

o Preparation of Test Lysis Buffers:

o Create a series of lysis buffers with varying UFARYL DL 85 concentrations. A good
starting range is 0.1%, 0.25%, 0.5%, and 1.0% (w/v).

o To prepare 1 mL of each, add the appropriate volume of the 10% UFARYL DL 85 stock
solution to the base lysis buffer.

o Add protease and phosphatase inhibitors to each buffer immediately before use.
e Cell Lysis:

o Add the test lysis buffer to the cell pellet or monolayer (e.g., 100 pL per 1076 cells).[6]
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o Incubate on ice for 30 minutes, vortexing gently every 10 minutes.

 Clarification of Lysate:

o Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet insoluble cellular
debris.

e Protein Quantification:

o Carefully transfer the supernatant (cell lysate) to a new tube.

o Determine the protein concentration of each lysate using a BCA assay or a similar
method.

e Analysis:

o Compare the protein yields obtained with the different UFARYL DL 85 concentrations. The
optimal concentration is the lowest concentration that provides the maximum protein yield.

o For further analysis, you can run the lysates on an SDS-PAGE gel to visualize the protein
profile.

Quantitative Data Summary (Example)
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Frequently Asked Questions (FAQs)

Q1: What is UFARYL DL 85 and how does it work for cell lysis?

Al: UFARYL DL 85 is a sodium linear alkylbenzene sulfonate, which is a type of anionic
surfactant.[1][2] It disrupts cell membranes by inserting its hydrophobic tail into the lipid bilayer,
which solubilizes the lipids and membrane proteins, leading to the breakdown of the membrane
and the release of intracellular contents.[3]

Q2: What is the Critical Micelle Concentration (CMC) of UFARYL DL 85 and why is it
important?

A2: The Critical Micelle Concentration (CMC) is the concentration at which surfactant
molecules begin to form micelles. For effective cell lysis and solubilization of membrane
proteins, the concentration of UFARYL DL 85 in your lysis buffer should generally be above its
CMC.[3] The CMC of sodium linear alkylbenzene sulfonate is in the range of 1.2-2.9 mM.[4]
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Q3: Can | use UFARYL DL 85 for lysing bacterial cells?

A3: Yes, however, bacterial cells have a cell wall that needs to be addressed. For effective lysis
of bacteria, UFARYL DL 85 is often used in conjunction with other methods such as treatment
with lysozyme to degrade the peptidoglycan cell wall, or physical disruption methods like
sonication.[9]

Q4: Will UFARYL DL 85 interfere with my downstream applications?

A4: As a detergent, UFARYL DL 85 can interfere with certain downstream applications. For
example, it may affect enzyme activity assays or certain types of chromatography. It is
important to consider the compatibility of UFARYL DL 85 with your subsequent experimental
steps. Detergent removal methods may be necessary in some cases.

Q5: How should | store UFARYL DL 85?

A5: UFARYL DL 85 should be stored in a cool, dry place. Stock solutions are typically stable at
room temperature.

Visualizations
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Caption: Experimental workflow for optimizing UFARYL DL 85 concentration.
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Caption: Mechanism of UFARYL DL 85-mediated cell disruption.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1180827#optimizing-ufaryl-dI-85-concentration-for-
cell-disruption]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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